Cas no 1016861-61-2 (3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile)

• Product Name: 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile
• CAS No: 1016861-61-2
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD09941238
• CID: 5156220
• Update Time: 2026-03-04

3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile

• MDL： MFCD09941238
• Inchi： 1S/C15H10FNO2/c16-15-7-12(8-17)1-4-13(15)10-19-14-5-2-11(9-18)3-6-14/h1-7,9H,10H2
• SMILES： C(#N)C1=CC=C(COC2=CC=C(C=O)C=C2)C(F)=C1

Computed Properties

• Exact Mass: 255.07
• Monoisotopic Mass: 255.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile

3-Fluoro-4-[(4-formylphenoxy)methyl]benzonitrile (CAS No. 1016861-61-2): A Comprehensive Overview

3-Fluoro-4-[(4-formylphenoxy)methyl]benzonitrile (CAS No. 1016861-61-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug discovery and advanced materials development.

The molecular structure of 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile consists of a benzene ring substituted with a fluoro group at the 3-position and a formylphenoxy methyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the interest in 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile has been driven by its potential as a building block in the synthesis of more complex molecules. The formyl group, in particular, can serve as a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This versatility has led to its use in the development of novel pharmaceuticals and advanced materials.

One of the key areas where 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile has shown promise is in the field of medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, studies have demonstrated that compounds derived from this structure exhibit potent anti-inflammatory and anti-cancer activities. The fluoro substitution on the benzene ring can enhance the lipophilicity and metabolic stability of the final drug molecules, thereby improving their pharmacological profiles.

Beyond medicinal applications, 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The formyl group can be converted into other functional groups, such as amines or thiols, which can enhance the electronic performance of these materials.

The synthesis of 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is important to store it in a cool, dry place away from incompatible substances to ensure stability and prevent degradation.

The ongoing research on 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile continues to uncover new applications and properties. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have shown promise in catalytic processes and as luminescent materials for sensing applications.

In conclusion, 3-fluoro-4-[(4-formylphenoxy)methyl]benzonitrile (CAS No. 1016861-61-2) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers aiming to develop innovative solutions to pressing scientific challenges.